![molecular formula C6H3BrClN3 B6248766 5-bromo-8-chloroimidazo[1,5-a]pyrazine CAS No. 1209782-02-4](/img/no-structure.png)
5-bromo-8-chloroimidazo[1,5-a]pyrazine
Overview
Description
5-Bromo-8-chloroimidazo[1,5-a]pyrazine is a chemical compound with the CAS number 1209782-02-4 . It is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring .
Molecular Structure Analysis
The molecular structure of 5-bromo-8-chloroimidazo[1,5-a]pyrazine is represented by the InChI code1S/C6H3BrClN3/c7-6-10-3-4-5(8)9-1-2-11(4)6/h1-3H . This indicates that the compound has a molecular weight of 232.47 . Physical And Chemical Properties Analysis
5-Bromo-8-chloroimidazo[1,5-a]pyrazine is a solid compound . It has a molecular weight of 232.47 and is stored at refrigerator temperatures .Scientific Research Applications
Medicinal Chemistry
5-bromo-8-chloroimidazo[1,5-a]pyrazine: is a compound that has been explored for its potential in medicinal chemistry. Its structural motif is found in molecules that exhibit antituberculosis activity . The compound’s ability to integrate into biologically active molecules makes it a valuable scaffold for developing new therapeutic agents.
Agriculture
In the field of agriculture, compounds like 5-bromo-8-chloroimidazo[1,5-a]pyrazine can be used as building blocks for creating agrochemicals. Their heterocyclic nature is often associated with bioactivity, making them candidates for pest control and plant growth regulation .
Material Science
The applications in material science often revolve around the compound’s properties as an organic semiconductor. Its potential use in organic light-emitting diodes (OLEDs) and other electronic devices is due to its stability and conductive properties .
Environmental Science
In environmental science, 5-bromo-8-chloroimidazo[1,5-a]pyrazine could be studied for its environmental fate and behavior. Understanding its degradation products and interaction with environmental factors is crucial for assessing its impact on ecosystems .
Analytical Chemistry
This compound can serve as a standard or reagent in analytical chemistry. Its well-defined structure and properties allow for its use in calibration of instruments and as a reference material in various analytical techniques .
Biochemistry
Biochemically, 5-bromo-8-chloroimidazo[1,5-a]pyrazine might be used as a probe or inhibitor in enzymatic studies. It could interact with enzymes or proteins, providing insights into their function and structure .
Pharmacology
In pharmacology, the compound’s role could be in drug metabolism studies. It may be used to understand how drugs are metabolized in the body and to design compounds with better pharmacokinetic profiles .
Chemical Synthesis
Lastly, in chemical synthesis, 5-bromo-8-chloroimidazo[1,5-a]pyrazine is a versatile intermediate. It can undergo various chemical reactions, making it a useful compound in the synthesis of complex organic molecules .
Mechanism of Action
Target of Action
This compound belongs to the class of imidazo[1,2-a]pyridines, which are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .
Mode of Action
It is known that imidazo[1,2-a]pyridines can undergo various radical reactions for direct functionalization, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Action Environment
It is known that the compound should be used only outdoors or in a well-ventilated area, and contact with skin and eyes should be avoided .
Safety and Hazards
The compound is classified as harmful if swallowed, in contact with skin, or if inhaled. It may cause respiratory irritation, skin irritation, and serious eye irritation . Precautionary measures include using only outdoors or in a well-ventilated area, avoiding breathing dust/fumes, washing all exposed external body areas thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gloves, protective clothing, eye protection, and face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-8-chloroimidazo[1,5-a]pyrazine involves the reaction of 5-bromo-1H-imidazole-4-carboxaldehyde with 4,5-dichloro-1,2-diaminobenzene in the presence of a base to form 5-bromo-8-chloroimidazo[1,5-a]pyrazine.", "Starting Materials": [ "5-bromo-1H-imidazole-4-carboxaldehyde", "4,5-dichloro-1,2-diaminobenzene", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve 5-bromo-1H-imidazole-4-carboxaldehyde and 4,5-dichloro-1,2-diaminobenzene in a suitable solvent (e.g. DMF, DMSO).", "Step 2: Add a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography or recrystallization to obtain 5-bromo-8-chloroimidazo[1,5-a]pyrazine as a solid product." ] } | |
CAS RN |
1209782-02-4 |
Product Name |
5-bromo-8-chloroimidazo[1,5-a]pyrazine |
Molecular Formula |
C6H3BrClN3 |
Molecular Weight |
232.5 |
Purity |
95 |
Origin of Product |
United States |
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